Cas no 1245321-31-6 (2-Fluoro-3,6-diiodopyridine)

• Product Name: 2-Fluoro-3,6-diiodopyridine
• CAS No: 1245321-31-6
• MF: C₅H₂FI₂N
• MW: 348.883429050446
• CID: 2854516
• PubChem ID: 73555088
• Update Time: 2025-05-22

2-Fluoro-3,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-3,6-diiodo-
• 1245321-31-6
• 2-Fluoro-3,6-diiodopyridine

• Inchi： 1S/C5H2FI2N/c6-5-3(7)1-2-4(8)9-5/h1-2H
• InChI Key： UMRMECHBLOCAOE-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1)I)F

Computed Properties

• Exact Mass: 348.826
• Monoisotopic Mass: 348.826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 2.6

Additional information on 2-Fluoro-3,6-diiodopyridine

2-Fluoro-3,6-Diiodopyridine: A Comprehensive Overview

The compound 2-Fluoro-3,6-Diiodopyridine (CAS No. 1245321-31-6) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the family of pyridine derivatives, which are widely studied due to their unique chemical properties and structural versatility. The presence of fluorine and iodine substituents on the pyridine ring introduces distinct electronic and steric effects, making this compound a valuable subject for research in fields such as medicinal chemistry, materials science, and catalysis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Fluoro-3,6-Diiodopyridine. Researchers have employed various strategies, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions, to construct this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in achieving selective iodination of the pyridine ring. These developments underscore the importance of understanding reaction mechanisms and optimizing synthetic pathways to meet the growing demand for such compounds in both academic and industrial settings.

The structural uniqueness of 2-Fluoro-3,6-Diiodopyridine lies in its halogen substitution pattern. The fluorine atom at position 2 and the iodine atoms at positions 3 and 6 create a highly electron-deficient aromatic system. This electronic configuration renders the compound highly reactive towards nucleophilic attacks, making it an excellent substrate for further functionalization. For instance, recent studies have demonstrated its utility as a precursor for constructing bioactive molecules with potential applications in drug discovery. The ability to introduce diverse substituents onto the pyridine ring further enhances its versatility as a building block in organic synthesis.

In terms of applications, 2-Fluoro-3,6-Diiodopyridine has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its potential as an electron-deficient component in donor-acceptor systems, where it can facilitate charge separation and improve device performance. Additionally, its ability to form stable coordination complexes with transition metals has opened new avenues for its use in catalysis and sensor technologies.

The latest research on 2-Fluoro-3,6-Diiodopyridine has also focused on its biological activity. Studies have revealed that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a promising candidate for drug development targeting central nervous system disorders. Furthermore, ongoing investigations into its pharmacokinetics and toxicity profiles are expected to provide critical insights into its suitability as a therapeutic agent.

In conclusion, 2-Fluoro-3,6-Diiodopyridine (CAS No. 1245321-31-6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, reactivity, and functionalizability make it an invaluable tool for researchers seeking to push the boundaries of organic synthesis and materials science. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.